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Compound of Interest

Compound Name: Hexanedioic acid;propane-1,2-diol

Cat. No.: B1202238 Get Quote

This document provides essential safety and logistical information for the proper disposal of

hexanedioic acid and propane-1,2-diol, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure safe

handling and compliance with environmental regulations.

Chemical Safety and Disposal Overview
A summary of the key characteristics and disposal information for hexanedioic acid and

propane-1,2-diol is presented below.
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Property
Hexanedioic Acid (Adipic
Acid)

Propane-1,2-diol
(Propylene Glycol)

CAS Number 124-04-9 57-55-6

Primary Hazards

Causes serious eye damage[1]

[2], combustible solid (fine dust

can form explosive mixtures in

air)[3].

Generally considered non-toxic

and biodegradable[4]. Can be

contaminated with hazardous

materials (e.g., heavy metals in

used antifreeze), which would

classify it as hazardous

waste[5].

Environmental Hazards

Harmful to aquatic life[1][2]. Do

not discharge into waterways

or sewer systems[1][6].

Large quantities can be

harmful to aquatic organisms

and overwhelm wastewater

treatment systems[4]. Improper

disposal can lead to soil and

water contamination[7].

Disposal Classification

Generally not classified as

hazardous waste, but disposal

must adhere to local, state,

and federal regulations[1][6].

In its pure form, it is not

considered hazardous

waste[5][8]. However, used or

contaminated propylene glycol

may be classified as

hazardous waste and requires

proper characterization[5].

Recommended Disposal

Dispose of contents/container

in accordance with local

regulations[1][9]. Offer surplus

and non-recyclable solutions to

a licensed disposal

company[10]. Small spills can

be wiped up, larger spills

contained[6].

Consult the appropriate local

waste disposal expert[11].

Offer surplus and non-

recyclable solutions to a

licensed disposal

company[12]. Do not empty

into drains[11][13]. Absorb

spills with inert material for

disposal[12][14].
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Experimental Protocols: Step-by-Step Disposal
Procedures
Disposal of Hexanedioic Acid

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety glasses with side shields or goggles, chemical-resistant gloves, and a

lab coat.

Waste Collection:

Collect waste hexanedioic acid, including contaminated materials (e.g., weighing paper,

paper towels), in a clearly labeled, sealed container.

Avoid mixing with other chemical waste streams unless explicitly permitted by your

institution's safety protocols.

Spill Management:

Small Spills: Carefully sweep or wipe up the solid material to avoid creating dust[15].

Place the collected material in a sealed bag or container for disposal. The spill area can

then be cleaned with a damp cloth and water[6].

Large Spills: Contain the spill using an inert material like sand or earth[6]. Scoop the

contained material into a suitable, labeled waste container. Ensure adequate ventilation

and prevent dust from becoming airborne[15][16].

Final Disposal:

Store the sealed waste container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal through your institution's environmental health and safety

(EHS) office or a licensed professional waste disposal service.

Do not discharge hexanedioic acid or its solutions into drains or waterways[1][6].

Disposal of Propane-1,2-diol
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Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling propane-1,2-diol.

Waste Characterization:

Determine if the propane-1,2-diol is pure or has been used or contaminated.

Used propane-1,2-diol, especially from applications like coolants, may be contaminated

with heavy metals and must be treated as hazardous waste[5].

Waste Collection:

Collect waste propane-1,2-diol in a tightly sealed, properly labeled container.

If the waste is deemed hazardous, it must be stored in containers labeled with the words

"Hazardous Waste" and other information required by RCRA standards[5].

Spill Management:

Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth,

or a general-purpose binder[12][14][17].

Large Spills: Contain the spill to prevent it from entering drains or waterways. Use

absorbent materials to soak up the liquid.

Place the absorbed material into a suitable, sealed container for disposal. Ventilate the

affected area[11][13].

Final Disposal:

Pure Propane-1,2-diol: Even though it is biodegradable, in a laboratory setting, it should

not be poured down the drain[11][13]. It should be collected and disposed of via a licensed

waste disposal company.

Contaminated Propane-1,2-diol: This must be disposed of as hazardous waste. Contact

your EHS office or a certified hazardous waste management company for proper

disposal[4][7].
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

hexanedioic acid and propane-1,2-diol in a laboratory setting.

Start: Identify Waste Chemical

Hexanedioic Acid

Propane-1,2-diol

Final Disposal

Identify Chemical Waste

Is it a solid or in solution?

Hexanedioic Acid

Is it pure or contaminated?

Propane-1,2-diol

Is it a spill?

In solution or bulk

Collect in a labeled,
sealed container.

Solid waste

No

Wipe/sweep up small spill.
Place in sealed container.

Yes (Small)

Contain with inert material.
Collect in sealed container.

Yes (Large)

Store in designated waste area.
Arrange for pickup by a

licensed disposal company.

Collect pure waste in a
labeled, sealed container.

Pure

Collect contaminated waste in a
labeled 'Hazardous Waste' container.

Contaminated

Click to download full resolution via product page

Caption: Chemical waste disposal decision workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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